Cas no 2172587-31-2 (4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol)

• Product Name: 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol
• CAS No: 2172587-31-2
• MF: C₁₁H₁₈F₂O₂S
• MW: 252.321229457855
• CID: 5567839
• PubChem ID: 165596179
• Update Time: 2025-10-31

4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-[3-(hydroxymethyl)thiolan-3-yl]cyclohexan-1-ol
• EN300-1642392
• 2172587-31-2
• 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol

• Inchi： 1S/C11H18F2O2S/c12-11(13)3-1-10(15,2-4-11)9(7-14)5-6-16-8-9/h14-15H,1-8H2
• InChI Key： FNLCXCHYEHGCKV-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(CCC(CC1)(F)F)O

Computed Properties

• Exact Mass: 252.09955731g/mol
• Monoisotopic Mass: 252.09955731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.8Ų

Additional information on 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol

Introduction to 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol (CAS No. 2172587-31-2)

4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, characterized by a cyclohexane ring substituted with a thiolan-3-yl moiety and fluoro substituents, positions it as a promising candidate for various applications in drug discovery and material science. This compound, identified by the CAS number 2172587-31-2, exhibits unique chemical properties that make it particularly relevant in the development of novel therapeutic agents.

The presence of both fluoro and hydroxymethyl functional groups in the molecule imparts distinct reactivity and binding capabilities. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them invaluable in medicinal chemistry. The hydroxymethyl group introduces potential sites for hydrogen bonding and further derivatization, enhancing the compound's versatility in synthetic pathways.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles as pharmacophores. These compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The thiolan ring in 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol is particularly interesting because it combines the stability provided by the sulfur atom with the flexibility of the cyclohexane backbone. This structural motif has been explored in various contexts, including antimicrobial and anti-inflammatory agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The combination of fluoro and hydroxymethyl groups can be leveraged to design molecules that interact specifically with biological targets. For instance, fluorinated thiolanes have shown promise in inhibiting enzymes involved in metabolic pathways relevant to cancer and inflammatory diseases. Recent studies have demonstrated that modifications at the 4,4-difluoro position can significantly enhance binding affinity to protein targets, suggesting that this compound could serve as a scaffold for next-generation drug candidates.

The cyclohexane ring in 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol also contributes to its chemical behavior by providing a rigid yet flexible framework. This allows the molecule to adopt multiple conformations that can optimize interactions with biological receptors. Such conformational diversity is crucial for achieving high selectivity in drug design. Additionally, the presence of a hydroxymethyl group at the 1-position offers opportunities for further functionalization through etherification or esterification reactions, expanding its utility in synthetic chemistry.

From a synthetic perspective, 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol represents an intriguing building block for constructing more complex molecules. The availability of multiple reactive sites allows chemists to tailor its properties for specific applications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at the fluoro or hydroxymethyl positions, enabling the creation of derivatives with enhanced biological activity.

Recent advances in computational chemistry have also highlighted the importance of fluorine atoms in modulating drug-like properties. Molecular modeling studies indicate that fluorine substitution can improve solubility and reduce metabolic degradation, two critical factors for drug efficacy. In the context of 4,4-difluoro-1-3-(hydroxymethyl)thiolan-3-ylcyclohexan-1-ol, these effects are particularly relevant due to its intended use as a pharmacological agent. By leveraging computational tools, researchers can predict how different modifications will impact the compound's behavior in vivo.

The thiolan ring itself is a relatively understudied motif compared to more conventional heterocycles like thiophene or pyrrole. However, its unique electronic properties make it an attractive scaffold for innovative drug design. The sulfur atom's ability to participate in hydrogen bonding and its role as a coordinating center contribute to the compound's potential as a bioactive molecule. Furthermore, thiolanes have been shown to exhibit interesting photophysical properties, which could be exploited in applications beyond traditional pharmaceuticals.

In conclusion, 4,4-difluoro - 1 - 3 - (hydroxymethyl)thiolan - 3 - ylcyclohex an - 1 - ol (CAS No .2172587 - 31 - 2) stands out as a versatile and promising compound with significant implications for pharmaceutical research . Its unique structural features , coupled with recent advancements in synthetic and computational chemistry , make it an exciting candidate for further exploration . As our understanding of fluorinated heterocycles grows , so too will the potential applications of this remarkable molecule .